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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available safety and handling
information for Xanthiazone. It is intended for use by trained professionals in a laboratory
setting. A significant lack of comprehensive toxicological data for Xanthiazone necessitates a
cautious approach to its handling. This guide should be used in conjunction with a thorough risk
assessment and adherence to all institutional and regulatory safety protocols.

Introduction

Xanthiazone is a thiazinedione compound identified by the CAS Number 212701-97-8.[1]
While its specific biological activities and mechanisms of action are not extensively
documented in publicly available literature, its structural class, thiazolidinediones, is known to
interact with various cellular signaling pathways. This guide consolidates the available safety
data and provides recommendations for safe handling in a research and development context.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Xanthiazone is presented below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b150639?utm_src=pdf-interest
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3813288/
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H13NO3Ss [1]
Molecular Weight 239.29 g/mol [1]
CAS Number 212701-97-8 [1]

Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), Xanthiazone is classified as follows under
the Globally Harmonized System (GHS):

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life.

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 ) ]
with long lasting effects.

Signal Word: Warning[1]
Hazard Pictograms:
e alt text

° Lf:la-l.t text

Quantitative Safety Data

A thorough search of available literature and safety documentation reveals a significant lack of
quantitative toxicological data for Xanthiazone.
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Parameter Value Species Route Reference

LD50 (Lethal

No data available = Not applicable Not applicable
Dose, 50%)
Permissible
Exposure Limit No data available  Not applicable Not applicable
(PEL)
Threshold Limit ] ] ]

No data available  Not applicable Not applicable

Value (TLV)

The absence of this data underscores the need for stringent adherence to the handling
precautions outlined in this guide.

Handling Precautions and Personal Protective
Equipment (PPE)

Based on the available SDS, the following handling precautions and PPE are mandatory when
working with Xanthiazone.[1]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure easy access to an eyewash station and safety shower.

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:
o Wear impervious gloves (e.g., nitrile).

o Wear a lab coat or other protective clothing.
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» Respiratory Protection: If working with the solid form where dust may be generated, use a
NIOSH-approved respirator with a particulate filter.

General Hygiene

» Avoid inhalation of dust or aerosols.

e Avoid contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling.

The following diagram illustrates the recommended workflow for handling Xanthiazone.
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Xanthiazone Handling Workflow

Click to download full resolution via product page

Caption: Recommended workflow for handling Xanthiazone.
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First Aid Measures

In case of exposure, follow these first aid procedures:[1]

Exposure Route

First Aid Measures

Ingestion

If swallowed, call a poison control center or
doctor immediately for treatment advice. Have
person sip a glass of water if able to swallow.
Do not induce vomiting unless told to do so by
the poison control center or doctor. Do not give

anything by mouth to an unconscious person.

Inhalation

Move person to fresh air. If person is not
breathing, call 911 or an ambulance, then give
artificial respiration, preferably by mouth-to-
mouth, if possible. Call a poison control center

or doctor for further treatment advice.

Skin Contact

Take off contaminated clothing. Rinse skin
immediately with plenty of water for 15-20
minutes. Call a poison control center or doctor

for treatment advice.

Eye Contact

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact
lenses, if present, after the first 5 minutes, then
continue rinsing eye. Call a poison control

center or doctor for treatment advice.

The following diagram illustrates the emergency response logic for Xanthiazone exposure.
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Xanthiazone Exposure Response

N

Exposure Occurs

Click to download full resolution via product page
Caption: Emergency response logic for Xanthiazone exposure.

Storage and Stability

+ Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[1]
¢ Incompatible Materials: Strong oxidizing agents.[1]

o Stability: Stable under recommended storage conditions.[1]

Experimental Protocols
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A comprehensive search of scientific literature did not yield specific, detailed experimental
protocols for the use of Xanthiazone. Researchers should develop their own protocols based
on the intended application, incorporating the handling and safety precautions outlined in this
document. Standard laboratory procedures for handling solid compounds and preparing
solutions should be followed.

Signaling Pathways

There is currently no specific information available in the public domain detailing the signaling
pathways modulated by Xanthiazone. However, as a member of the thiazolidinedione class of
compounds, it may potentially interact with pathways known to be affected by other molecules
in this class. It is crucial to note that this is a general statement, and the specific activity of
Xanthiazone has not been determined. Experimental validation is required to identify its
biological targets and mechanism of action.

Conclusion

The available information on Xanthiazone indicates that it should be handled with care due to
its classification as harmful if swallowed and very toxic to aquatic life. The significant lack of
guantitative toxicological data necessitates a conservative approach to safety, with strict
adherence to the use of appropriate personal protective equipment and engineering controls.
Further research is required to fully characterize the toxicological profile and biological activity
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150639#xanthiazone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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